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Compound of Interest

Compound Name: (2-Chloro-4-iodophenyl)hydrazine

CAS No.: 29654-08-8

Cat. No.: B1423791

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
(2-Chloro-4-iodophenyl)hydrazine and its salts are important intermediates in synthetic

organic chemistry, particularly in the construction of heterocyclic scaffolds of medicinal interest.

This technical guide provides a comprehensive overview of the characterization of (2-Chloro-4-
iodophenyl)hydrazine. It includes a summary of its physicochemical properties, predicted

spectroscopic data, detailed experimental protocols for its synthesis and analysis, and

essential safety and handling information derived from analogous compounds. This document

is intended to serve as a foundational resource for researchers utilizing this compound in

synthetic and drug development applications.

Physicochemical Properties
(2-Chloro-4-iodophenyl)hydrazine is a substituted aromatic hydrazine. The following table

summarizes its key chemical and physical properties. It is important to note that while some

data is available for the free base, it is often supplied and handled as a more stable

hydrochloride salt.
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Property Value Reference / Note

IUPAC Name
(2-Chloro-4-

iodophenyl)hydrazine
-

CAS Number 29654-08-8 [1][2][3]

Molecular Formula C₆H₆ClIN₂ [1][3]

Molecular Weight 268.48 g/mol [1][3]

Appearance
Not Reported (Typically off-

white to brown solid)

Based on analogous

compounds

Melting Point Not Reported
Data not found in public

literature

Boiling Point Not Reported
Data not found in public

literature

Hydrochloride Salt CAS 1219606-21-9 [4]

Spectroscopic Characterization
Experimental spectroscopic data for (2-Chloro-4-iodophenyl)hydrazine is not widely available

in public databases. The following tables provide predicted data based on the analysis of

structurally similar compounds and standard spectroscopic principles. These predictions can

guide the identification and characterization of the molecule.

Predicted ¹H NMR Data
The ¹H NMR spectrum is predicted in a solvent like DMSO-d₆. The hydrazine protons (-NHNH₂)

are exchangeable with D₂O and may appear as broad signals.
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Predicted Chemical
Shift (δ, ppm)

Multiplicity Number of Protons Assignment

~ 8.0 - 9.0 Broad s 1 Ar-NH-NH₂

~ 7.7 d 1
Aromatic H (H-3, ortho

to Cl and I)

~ 7.5 dd 1
Aromatic H (H-5, meta

to Cl, ortho to I)

~ 6.8 d 1
Aromatic H (H-6, ortho

to NHNH₂)

~ 4.5 Broad s 2 Ar-NH-NH₂

Predicted ¹³C NMR Data
Predicted Chemical Shift (δ, ppm) Assignment

~ 148 C-1 (C-NHNH₂)

~ 120 C-2 (C-Cl)

~ 140 C-3

~ 90 C-4 (C-I)

~ 130 C-5

~ 115 C-6

Predicted Infrared (IR) Spectroscopy Data
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Wavenumber (cm⁻¹) Intensity Assignment

3300 - 3400 Medium N-H Stretch (hydrazine)

3000 - 3100 Medium Aromatic C-H Stretch

1600 - 1620 Strong N-H Bend (scissoring)

1450 - 1580 Strong Aromatic C=C Stretch

1050 - 1150 Strong C-N Stretch

750 - 850 Strong C-H Out-of-plane Bend

600 - 800 Strong C-Cl Stretch

500 - 600 Strong C-I Stretch

Predicted Mass Spectrometry (MS) Data
The Electron Ionization (EI) mass spectrum is expected to show a prominent molecular ion

peak and characteristic fragmentation patterns.

m/z Fragment Ion Note

268 / 270 [M]⁺

Molecular ion peak. The M+2

peak at ~33% intensity is due

to the ³⁷Cl isotope.

253 / 255 [M - NH]⁺ Loss of an amino radical.

141 / 143 [C₆H₄ClI]⁺ Loss of the N₂H₃ radical.

127 [I]⁺ Iodine cation.

Experimental Protocols
The following protocols are based on established methods for the synthesis and analysis of

analogous substituted phenylhydrazines. Researchers should perform appropriate risk

assessments and optimization studies.
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Proposed Synthesis of (2-Chloro-4-
iodophenyl)hydrazine Hydrochloride
This procedure is adapted from standard methods for preparing arylhydrazines from anilines.

Step 1: Diazotization of 2-Chloro-4-iodoaniline

To a stirred solution of concentrated hydrochloric acid (3 equivalents) in water, add 2-chloro-

4-iodoaniline (1 equivalent) at room temperature.

Cool the resulting slurry to 0-5 °C in an ice-salt bath.

Slowly add a pre-cooled aqueous solution of sodium nitrite (1.05 equivalents) dropwise,

ensuring the internal temperature does not exceed 5 °C.

Stir the reaction mixture at 0-5 °C for an additional 30 minutes after the addition is complete.

The formation of the diazonium salt can be monitored using starch-iodide paper.

Step 2: Reduction of the Diazonium Salt

In a separate flask, prepare a solution of tin(II) chloride dihydrate (3-4 equivalents) in

concentrated hydrochloric acid. Cool this solution to 0 °C.

Slowly add the cold diazonium salt solution from Step 1 to the stirred tin(II) chloride solution,

maintaining the temperature below 10 °C.

After the addition is complete, allow the mixture to stir for 1-2 hours, gradually warming to

room temperature. A precipitate of the hydrazine hydrochloride salt should form.

Collect the solid product by vacuum filtration.

Wash the filter cake with a small amount of cold water, followed by a cold non-polar solvent

(e.g., hexane) to remove impurities.

Dry the product under vacuum to yield (2-Chloro-4-iodophenyl)hydrazine hydrochloride.

Purification and Liberation of the Free Base
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For reactions requiring the free hydrazine, the hydrochloride salt can be neutralized.

Suspend the (2-Chloro-4-iodophenyl)hydrazine hydrochloride in ethyl acetate.

Add a 10% aqueous sodium hydroxide (NaOH) solution dropwise with vigorous stirring until

the aqueous layer is basic (pH > 10).

Continue stirring for 10-15 minutes.

Transfer the mixture to a separatory funnel and separate the organic layer.

Extract the aqueous layer twice more with ethyl acetate.

Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and

concentrate under reduced pressure to afford the free base, (2-Chloro-4-
iodophenyl)hydrazine. The free base should be used immediately or stored under an inert

atmosphere as it may be less stable than the salt.

Analytical HPLC Method
This Reverse-Phase HPLC (RP-HPLC) method is adapted from procedures for separating

chlorophenylhydrazine isomers and can be used for purity assessment.

Column: C18 column (e.g., 250 mm × 4.6 mm, 5 µm).

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in Acetonitrile.

Gradient:

0-5 min: 10% B

5-25 min: 10% to 90% B

25-30 min: 90% B

30-35 min: 90% to 10% B
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35-40 min: 10% B

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm.

Injection Volume: 10 µL.

Sample Preparation: Dissolve the sample in a 50:50 mixture of water and acetonitrile to a

concentration of approximately 0.5 mg/mL.

Workflows and Signaling Pathways
While no specific biological signaling pathways have been prominently associated with (2-
Chloro-4-iodophenyl)hydrazine in the literature, its primary utility lies as a key building block

in chemical synthesis.

General Synthesis and Analysis Workflow
The overall process from starting material to a purified, characterized product follows a logical

workflow.

2-Chloro-4-iodoaniline Diazonium Salt Intermediate

 NaNO₂, HCl 
 0-5 °C (2-Chloro-4-iodophenyl)hydrazine HCl

 SnCl₂·2H₂O, HCl 

Free Hydrazine Base
 NaOH(aq) 

 EtOAc 

Purity Analysis (HPLC)

Click to download full resolution via product page

Caption: General workflow for the synthesis and analysis of (2-Chloro-4-
iodophenyl)hydrazine.

Chemical Pathway: The Fischer Indole Synthesis
A primary application of arylhydrazines is the Fischer indole synthesis, a robust method for

creating the indole ring system, a core structure in many pharmaceuticals. The reaction
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involves the acid-catalyzed cyclization of an arylhydrazone, formed from the hydrazine and a

ketone or aldehyde.

Reactants

(2-Chloro-4-iodophenyl)hydrazine

Hydrazone Intermediate

Ketone / Aldehyde
(e.g., Acetone)

 Condensation 

Ene-hydrazine
(Tautomer)

 Tautomerization 

[3,3]-Sigmatropic
Rearrangement

 H⁺ 

Di-imine Intermediate

Cyclized Aminal

 Aromatization 

Substituted Indole
(e.g., 5-Chloro-7-iodo-2-methylindole)

 -NH₃, H⁺ 

Click to download full resolution via product page
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Caption: Reaction mechanism of the Fischer Indole Synthesis using the title compound.

Safety and Handling
A specific Safety Data Sheet (SDS) for (2-Chloro-4-iodophenyl)hydrazine is not readily

available. The information below is compiled from the SDS of closely related phenylhydrazine

derivatives and should be considered for a preliminary risk assessment.
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Hazard Category
Description and Precautionary
Statements

Acute Toxicity

Toxic if swallowed, in contact with skin, or if

inhaled.Precautions: Do not eat, drink, or smoke

when using this product. Avoid breathing

dust/fumes. Use only outdoors or in a well-

ventilated area (chemical fume hood). Wash

skin thoroughly after handling.

Skin/Eye Irritation

Causes skin irritation and serious eye

irritation.Precautions: Wear protective gloves,

protective clothing, and eye/face protection. If

on skin, wash with plenty of water. If in eyes,

rinse cautiously with water for several minutes.

Sensitization

May cause an allergic skin reaction.Precautions:

Contaminated work clothing must not be

allowed out of the workplace.

Long-Term Hazards

Suspected of causing genetic defects. May

cause cancer. Causes damage to organs

through prolonged or repeated

exposure.Precautions: Obtain special

instructions before use. Do not handle until all

safety precautions have been read and

understood. Store locked up.

Engineering Controls

Use in a properly functioning chemical fume

hood. Ensure eyewash stations and safety

showers are readily accessible.

Personal Protection

Wear a lab coat, safety goggles with side

shields, and appropriate chemical-resistant

gloves (e.g., nitrile). If dusts are generated, a

NIOSH-approved respirator may be necessary.
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Disposal

Dispose of contents/container to an approved

waste disposal plant in accordance with local,

state, and federal regulations. Avoid release to

the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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